Ethyl 2-vinylthiazole-5-carboxylate
Cat. No. B8332979
M. Wt: 183.23 g/mol
InChI Key: DTYXJSMDLGQFMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822534B2
Procedure details
To a solution of ethyl 2-vinylthiazole-5-carboxylate (400 mg, 2.18 mmol) in MeOH (7 mL) is added 10% wt. Pd/C (267 mg, 0.25 mmol) at room temperature. After stirring at room temperature under a balloon of hydrogen for 1 hour, the crude is filtered to remove Pd/C. The filtrate is concentrated to give ethyl 2-ethylthiazole-5-carboxylate (404 mg). HPLC retention time=0.60 minutes (condition B); MS (m+1)=186.3; 1H NMR (400 MHz, CD3OD) δ ppm 1.35 (t, J=7.3 Hz, 2 H) 1.39 (t, J=7.20 Hz, 2 H) 3.07 (q, J=7.58 Hz, 2 H) 4.35 (q, J=7.16 Hz, 2 H) 8.22 (s, 1 H)
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[S:4][C:5]([C:8]([O:10][CH2:11][CH3:12])=[O:9])=[CH:6][N:7]=1)=[CH2:2].[H][H]>CO.[Pd]>[CH2:1]([C:3]1[S:4][C:5]([C:8]([O:10][CH2:11][CH3:12])=[O:9])=[CH:6][N:7]=1)[CH3:2]
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Inputs
Step One
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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C(=C)C=1SC(=CN1)C(=O)OCC
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Name
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Quantity
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7 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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267 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the crude is filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove Pd/C
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate is concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)C=1SC(=CN1)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 404 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
